Cas no 2195953-16-1 (2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole)

2-({1-[1-(4-Fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole is a structurally complex heterocyclic compound featuring a fused triazole and pyrrolidine scaffold with a 4-fluorophenyl-substituted cyclopropane moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The presence of the fluorophenyl group enhances metabolic stability, while the cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity. The triazole moiety offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry. Its well-defined stereochemistry and synthetic accessibility further underscore its utility in drug discovery and development.
2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole structure
2195953-16-1 structure
Product Name:2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole
CAS No:2195953-16-1
MF:C17H19FN4O
MW:314.357366800308
CID:5338613
Update Time:2025-05-21

2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • (2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)(1-(4-fluorophenyl)cyclopropyl)methanone
    • [1-(4-fluorophenyl)cyclopropyl]-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]methanone
    • 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole
    • Inchi: 1S/C17H19FN4O/c18-14-5-3-13(4-6-14)17(7-8-17)16(23)21-11-1-2-15(21)12-22-19-9-10-20-22/h3-6,9-10,15H,1-2,7-8,11-12H2
    • InChI Key: CTXPJULFDQTFFL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1(C(N2CCCC2CN2N=CC=N2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 442
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51

2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole Pricemore >>

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Additional information on 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole

Introduction to Compound CAS No. 2195953-16-1: 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole

2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole (CAS No. 2195953-16-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of a fluorinated phenyl group and a cyclopropanecarbonyl moiety in its structure adds to its complexity and potential for modulating specific biological targets.

The synthesis of 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole involves a series of well-defined chemical reactions, including the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is part of the broader class of click chemistry reactions, which are known for their high efficiency and reliability in constructing complex molecules. The cyclopropanecarbonyl group is introduced through a subsequent step involving the reaction of a suitable cyclopropane derivative with a pyrrolidine intermediate.

Recent studies have highlighted the potential of 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole in various therapeutic areas. For instance, its antifungal activity has been evaluated against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The results have shown promising inhibitory effects, suggesting that this compound could be a valuable candidate for the development of new antifungal agents. Additionally, preliminary studies have indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, making it an interesting lead for further investigation in oncology.

The pharmacokinetic properties of 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole have also been studied to assess its suitability for in vivo applications. In vitro assays have demonstrated that the compound has good solubility and stability under physiological conditions. Furthermore, animal studies have shown that it has favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These findings suggest that the compound has the potential to be developed into a viable drug candidate for clinical use.

Molecular docking studies have provided insights into the binding interactions of 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole

In conclusion, 2-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]pyrrolidin-2-yl}methyl)-2H-1,2,3-triazole (CAS No. 2195953-16-1) represents a promising molecule with potential applications in antifungal therapy and cancer treatment. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic potential.

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